Cas no 1805701-65-8 (4-Ethyl-3-nitrophenylpropanal)

• Product Name: 4-Ethyl-3-nitrophenylpropanal
• CAS No: 1805701-65-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 4794363
• Update Time: 2023-08-17

4-Ethyl-3-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-3-nitrophenylpropanal

• Inchi： 1S/C11H13NO3/c1-3-9-4-5-10(8(2)7-13)6-11(9)12(14)15/h4-8H,3H2,1-2H3
• InChI Key： KYCOALUGESDBPT-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(CC)=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9